N-(1-{1-[(2,5-dimethylphenyl)methyl]-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide

• IUPAC Name: N-[1-[1-[(2,5-dimethylphenyl)methyl]benzimidazol-2-yl]ethyl]furan-2-carboxamide
• InChI: InChI=1S/C23H23N3O2/c1-15-10-11-16(2)18(13-15)14-26-20-8-5-4-7-19(20)25-22(26)17(3)24-23(27)21-9-6-12-28-21/h4-13,17H,14H2,1-3H3,(H,24,27)
• InChI Key: KCLCXPXJGLIADS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CN2C3=CC=CC=C3N=C2C(C)NC(=O)C4=CC=CO4
• Molecular Formula: C23H23N3O2
• Molecular Weight: 373.4 g/mol

Description

The compound is a complex organic molecule that includes several distinct functional groups, including a benzodiazole ring and a furan ring. These groups are common in many pharmaceuticals and other biologically active compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Unfortunately, without specific information on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, includes a benzodiazole ring and a furan ring. These structures could potentially influence the compound’s reactivity and biological activity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of a benzodiazole ring could potentially make the compound more resistant to metabolism in the body, increasing its biological activity.

Scientific Research Applications

Antibacterial Agents

• The benzodiazole-furan hybrid structure could exhibit antibacterial properties. .

Anti-Inflammatory and Analgesic Compounds

• The compound’s structural features suggest it might possess anti-inflammatory and analgesic effects. .

Biobased Materials and Polymers

• Leveraging furan-based compounds in polymer synthesis is an emerging area. .

Chiral Synthesis and Drug Development

• Furan derivatives often participate in chiral reactions. .

Photophysical Properties and Sensors

• Investigate the compound’s photophysical behavior. .

Bioconjugation and Targeted Drug Delivery

• The furan carboxamide group provides a handle for bioconjugation. .

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical process that the compound is involved in. Benzodiazole and furan rings are found in many biologically active compounds, suggesting that this compound could potentially interact with biological systems in a variety of ways.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

The potential future directions for research on this compound would likely depend on its observed properties and activities. If it shows promising biological activity, for example, it could be a candidate for further development as a pharmaceutical.